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Compound of Interest

Compound Name: 5-Methoxytracheloside

Cat. No.: B12379725

Introduction

5-Methoxytracheloside is a naturally occurring phenylpropanoid glycoside that has garnered
interest within the scientific community. The definitive determination of its chemical architecture
is paramount for understanding its biosynthetic origins, pharmacological activities, and potential
applications in drug development. This technical guide provides a comprehensive overview of
the methodologies employed in the structural elucidation of 5-Methoxytracheloside, with a
focus on spectroscopic analysis. All quantitative data are presented in structured tables, and
experimental workflows are visualized to facilitate a deeper understanding for researchers,
scientists, and professionals in drug development.

Experimental Protocols

The elucidation of 5-Methoxytracheloside's structure relies on a synergistic application of
chromatographic separation and spectroscopic analysis.

Isolation and Purification:

A generalized workflow for the isolation of 5-Methoxytracheloside from a plant matrix is
outlined below. The process typically begins with the extraction of dried and powdered plant
material using a polar solvent such as methanol or ethanol. The crude extract is then subjected
to a series of chromatographic separations to isolate the target compound.
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Figure 1: Isolation workflow for 5-Methoxytracheloside.

Spectroscopic Analysis:
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The purified 5-Methoxytracheloside is then subjected to a battery of spectroscopic techniques
to determine its connectivity and stereochemistry.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to
determine the exact molecular formula of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments, including
IH NMR, 3C NMR, COSY, HSQC, and HMBC, are conducted to establish the carbon-
hydrogen framework and the connectivity between different structural fragments.

« Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present in the molecule, such as hydroxyl, methoxy, and aromatic moieties.

o Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is used to identify the
presence of chromophores, such as aromatic rings.

Data Presentation

While specific experimental data for 5-Methoxytracheloside is not publicly available in
comprehensive databases, this section provides a representative template for the presentation
of such data based on the elucidation of similar natural products.

Table 1: *H NMR Spectroscopic Data (Representative)

Position oH (ppm) Multiplicity J (Hz)
H-2' 7.05 d 2.0
H-5' 6.90 d 8.2
H-6' 7.02 dd 8.2,2.0
H-7 4.95 d 7.5

H-8 3.90 m

OCHs-5 3.85 S

Glc-H-1" 4.80 d 7.8
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Table 2: 13C NMR Spectroscopic Data (Representative)

Position oC (ppm)
C-1 135.0
C-2 110.2
C-3 145.8
C-4 148.5
C-5 152.0
C-6 95.6
C-7 75.1
C-8 78.3
C-9 62.5
OCHs-5 56.4
Cc-1 128.9
Cc-2 115.8
C-3 146.2
Cc-4' 149.1
C-5' 118.3
C-6' 122.7
Glc-C-1" 103.5

Logical Relationships in Structure Elucidation

The process of elucidating the structure of 5-Methoxytracheloside from spectroscopic data is
a logical puzzle. The relationships between different types of spectroscopic data are crucial for
piecing together the final structure.
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Figure 2: Logical flow of structural elucidation.

Conclusion

The structural elucidation of 5-Methoxytracheloside is a systematic process that relies on the
careful application and interpretation of modern analytical techniques. By combining data from
mass spectrometry and various NMR experiments, the precise arrangement of atoms within the
molecule can be determined. This foundational knowledge is essential for any further
investigation into the biological properties and potential therapeutic applications of this natural
product. The methodologies and data presentation formats outlined in this guide provide a
framework for the rigorous scientific investigation of 5-Methoxytracheloside and other novel
natural compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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